Cas no 61362-33-2 (Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)-)

• Product Name: Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)-
• CAS No: 61362-33-2
• MF: C₁₅H₂₄O₄S
• MW: 300.413663864136
• CID: 482344
• PubChem ID: 71396527
• Update Time: 2025-04-19

Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)-
• 2-[(1R)-2,2-dimethylcyclobutyl]ethanol,4-methylbenzenesulfonic acid
• 4-Methylbenzene-1-sulfonic acid--2-[(1R)-2,2-dimethylcyclobutyl]ethan-1-ol (1/1)
• DTXSID20818088
• 61362-33-2

• Inchi： 1S/C8H16O.C7H8O3S/c1-8(2)5-3-7(8)4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h7,9H,3-6H2,1-2H3;2-5H,1H3,(H,8,9,10)/t7-;/m1./s1
• InChI Key： PAYNFJAWROTYRJ-OGFXRTJISA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OCC[C@H]1CCC1(C)C

Computed Properties

• Exact Mass: 300.13962
• Monoisotopic Mass: 300.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6